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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B10762275

For Researchers, Scientists, and Drug Development Professionals

The safe and environmentally responsible disposal of chemical reagents is a critical component
of laboratory safety and compliance. This guide provides detailed procedures for the proper
disposal of GW791343 dihydrochloride, a P2X7 allosteric modulator. Adherence to these
guidelines is essential to mitigate risks to personnel and the environment.

GW791343 dihydrochloride is classified as a hazardous substance, causing skin and eye
irritation, and may cause respiratory irritation.[1] Therefore, it is imperative that this compound
and its containers are disposed of as hazardous chemical waste and not released into the
general waste stream or sanitary sewer system.

Hazard and Safety Information

A summary of the key hazard statements and precautionary measures for GW791343
dihydrochloride is provided in the table below.[1]
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Precautionary
Hazard Statement GHS Code GHS Code
Statement

Avoid breathing
Causes skin irritation H315 dust/fume/gas/mistiva  P261

pors/spray.

IF ON SKIN: Wash

Causes serious eye )
H319 with plenty of soap P302+P352

irritation
and water.

IF IN EYES: Rinse
cautiously with water
for several minutes.

May cause respiratory
H335 Remove contact P305+P351+P338

irritation ]
lenses, if present and

easy to do. Continue

rinsing.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of GW791343
dihydrochloride, including unused product, contaminated materials, and empty containers.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always wear appropriate PPE before handling GW791343 dihydrochloride waste. This
includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alab coat

o Conduct all waste handling procedures within a certified chemical fume hood to avoid
inhalation of dust or aerosols.
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. Waste Segregation and Collection:

Solid Waste: Collect unused or expired GW791343 dihydrochloride powder, contaminated
weigh boats, and contaminated PPE (such as gloves and wipes) in a dedicated, sealable
hazardous waste container. The container must be made of a material compatible with the
chemical (e.g., high-density polyethylene).

Ligquid Waste: Solutions containing GW791343 dihydrochloride should be collected in a
dedicated, leak-proof, and shatter-resistant waste container. Do not mix this waste with other
chemical waste streams unless compatibility has been confirmed.

Clearly label all waste containers with "Hazardous Chemical Waste," the full chemical name
"GW791343 dihydrochloride,” and an approximate concentration if applicable.

. Spill Cleanup:

In the event of a spill, absorb solutions with an inert, finely-powdered liquid-absorbent
material.

Collect the absorbed material and any contaminated surfaces into a sealed container for
hazardous waste.

Decontaminate the spill area. All materials used for decontamination should also be
disposed of as hazardous waste.

. Decontamination of Empty Containers:

Empty containers that held GW791343 dihydrochloride must be decontaminated before
disposal.

Triple rinse the container with a suitable solvent (e.qg., water, if the compound is soluble,
followed by a water-miscible organic solvent like acetone).[2]

Collect the rinsate as hazardous liquid waste.[2]

After triple rinsing, deface or remove the original label, and mark the container as "EMPTY."
[2] The container can then be disposed of as regular laboratory glass or plastic waste, in
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accordance with your institution's policies.
5. Storage and Disposal:

o Store sealed waste containers in a designated, well-ventilated, and secure satellite
accumulation area, away from general laboratory traffic.[3][4]

o Ensure containers are tightly sealed to prevent leakage or evaporation.

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management provider to arrange for the pickup and disposal of
the hazardous waste.[1]

o Provide the EHS department or the waste disposal company with a copy of the Safety Data
Sheet (SDS) for GW791343 dihydrochloride.

6. Documentation:

e Maintain a detailed log of the accumulated waste, including the chemical name, quantity, and
date of generation.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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